Cas no 109742-10-1 (1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-)
109742-10-1 structure
Product Name:1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
CAS No:109742-10-1
MF:C13H26N2O
MW:226.358343601227
CID:1188154
Update Time:2024-08-02
1,5-Diazocin-2(1H)-one, 4-heptylhexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
- 4-heptyl-1,5-diazacyclooctan-2-one
-
- Inchi: 1S/C13H26N2O/c1-2-3-4-5-6-8-12-11-13(16)15-10-7-9-14-12/h12,14H,2-11H2,1H3,(H,15,16)
- InChI Key: UDMYRGZXTCHEJC-UHFFFAOYSA-N
- SMILES: N1CCCNC(CCCCCCC)CC1=O
Computed Properties
- Exact Mass: 226.20468
Experimental Properties
- Density: 0.903±0.06 g/cm3(Predicted)
- Boiling Point: 386.9±35.0 °C(Predicted)
- PSA: 41.13
- pka: 16.08±0.40(Predicted)
1,5-Diazocin-2(1H)-one, 4-heptylhexahydro- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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